disodium;(8Z)-8-(naphthalen-1-ylhydrazinylidene)-7-oxonaphthalene-1,3-disulfonate

• IUPAC Name: disodium;(8Z)-8-(naphthalen-1-ylhydrazinylidene)-7-oxonaphthalene-1,3-disulfonate
• InChI: InChI=1S/C20H14N2O7S2.2Na/c23-17-9-8-13-10-14(30(24,25)26)11-18(31(27,28)29)19(13)20(17)22-21-16-7-3-5-12-4-1-2-6-15(12)16;;/h1-11,21H,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2/b22-20+
• InChI Key: TUAHFTHBSAWMRI-DSDYZSRDSA-L
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NN=C3C(=O)C=CC4=C3C(=CC(=C4)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2N/N=C/3\C(=O)C=CC4=C3C(=CC(=C4)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• Molecular Formula: C20H12N2Na2O7S2
• Molecular Weight: 502.4 g/mol

Description

The compound with the identifier “disodium;(8Z)-8-(naphthalen-1-ylhydrazinylidene)-7-oxonaphthalene-1,3-disulfonate” is a chemical entity registered in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The preparation methods for disodium;(8Z)-8-(naphthalen-1-ylhydrazinylidene)-7-oxonaphthalene-1,3-disulfonate involve several synthetic routes and reaction conditions. One common method includes the use of specific catalysts and reagents under controlled conditions to achieve the desired chemical structure. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

disodium;(8Z)-8-(naphthalen-1-ylhydrazinylidene)-7-oxonaphthalene-1,3-disulfonate undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

disodium;(8Z)-8-(naphthalen-1-ylhydrazinylidene)-7-oxonaphthalene-1,3-disulfonate has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions to study reaction mechanisms and product formation.

Biology: It is used in biological assays to study its effects on different biological pathways and processes.

Medicine: It is investigated for its potential therapeutic effects in treating various diseases and conditions.

Industry: It is used in the production of various industrial products due to its unique chemical properties.

Mechanism of Action

The mechanism of action of disodium;(8Z)-8-(naphthalen-1-ylhydrazinylidene)-7-oxonaphthalene-1,3-disulfonate involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.